Cas no 1503650-26-7 (5-Bromo-2-fluoro-1-methyl-3-propan-2-ylbenzene)

5-Bromo-2-fluoro-1-methyl-3-propan-2-ylbenzene is a halogenated aromatic compound featuring bromo, fluoro, methyl, and isopropyl substituents on a benzene ring. Its distinct substitution pattern makes it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The presence of both bromine and fluorine enhances reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling precise functionalization. The methyl and isopropyl groups contribute to steric and electronic modulation, influencing regioselectivity in further derivatization. This compound is characterized by high purity and stability, ensuring reliable performance in demanding synthetic applications. Its structural versatility supports the development of complex molecules in medicinal and materials chemistry.

5-Bromo-2-fluoro-1-methyl-3-propan-2-ylbenzene structure

1503650-26-7 structure

Product Name:5-Bromo-2-fluoro-1-methyl-3-propan-2-ylbenzene

CAS No:1503650-26-7

MF:C₁₀H₁₂BrF

MW:231.104685783386

CID:5075595

PubChem ID:83381564

Update Time:2025-06-09

5-Bromo-2-fluoro-1-methyl-3-propan-2-ylbenzene Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-2-fluoro-1-isopropyl-3-methylbenzene
- 5-Bromo-2-fluoro-1-methyl-3-propan-2-ylbenzene
- Inchi： 1S/C10H12BrF/c1-6(2)9-5-8(11)4-7(3)10(9)12/h4-6H,1-3H3
- InChI Key： GAGJHOXPICQSRI-UHFFFAOYSA-N
- SMILES： BrC1C=C(C)C(=C(C=1)C(C)C)F

Computed Properties

Exact Mass: 230.01064g/mol
Monoisotopic Mass: 230.01064g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 147
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 0

5-Bromo-2-fluoro-1-methyl-3-propan-2-ylbenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Aaron	AR021PWY-1g	5-bromo-2-fluoro-1-isopropyl-3-methylbenzene	1503650-26-7	95%	1g	$800.00	2025-02-12
Aaron	AR021PWY-250mg	5-bromo-2-fluoro-1-isopropyl-3-methylbenzene	1503650-26-7	95%	250mg	$500.00	2025-02-12
Aaron	AR021PWY-500mg	5-bromo-2-fluoro-1-isopropyl-3-methylbenzene	1503650-26-7		500mg	$1071.00	2023-12-16